Cas no 1206250-50-1 (6-chlorothiazolo[5,4-c]pyridin-2-amine)
6-chlorothiazolo[5,4-c]pyridin-2-amine Chemical and Physical Properties
Names and Identifiers
-
- Thiazolo[5,4-c]pyridin-2-amine, 6-chloro-
- 6-chlorothiazolo[5,4-c]pyridin-2-amine
- 2-Amino-6-chlorothiazolo[5,4-c]pyridine
- MFCD14581872
- 6-chloro-[1,3]thiazolo[5,4-c]pyridin-2-amine
- SY322602
- 1206250-50-1
- PS-17608
- EN300-7501764
- SCHEMBL19329204
- AT30827
-
- Inchi: 1S/C6H4ClN3S/c7-5-1-3-4(2-9-5)11-6(8)10-3/h1-2H,(H2,8,10)
- InChI Key: UZHJCOCMAQFZRS-UHFFFAOYSA-N
- SMILES: C1=NC(Cl)=CC2N=C(N)SC1=2
Computed Properties
- Exact Mass: 184.9814460g/mol
- Monoisotopic Mass: 184.9814460g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 11
- Rotatable Bond Count: 0
- Complexity: 157
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.9
- Topological Polar Surface Area: 80Ų
6-chlorothiazolo[5,4-c]pyridin-2-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM1018850-100mg |
6-chlorothiazolo[5,4-c]pyridin-2-amine |
1206250-50-1 | 95%+ | 100mg |
$*** | 2023-04-03 | |
| Chemenu | CM1018850-250mg |
6-chlorothiazolo[5,4-c]pyridin-2-amine |
1206250-50-1 | 95%+ | 250mg |
$*** | 2023-04-03 | |
| Chemenu | CM1018850-500mg |
6-chlorothiazolo[5,4-c]pyridin-2-amine |
1206250-50-1 | 95%+ | 500mg |
$*** | 2023-04-03 | |
| Chemenu | CM1018850-1g |
6-chlorothiazolo[5,4-c]pyridin-2-amine |
1206250-50-1 | 95%+ | 1g |
$*** | 2023-04-03 | |
| Chemenu | CM1018850-5g |
6-chlorothiazolo[5,4-c]pyridin-2-amine |
1206250-50-1 | 95%+ | 5g |
$*** | 2023-04-03 | |
| eNovation Chemicals LLC | Y1218663-100mg |
6-chlorothiazolo[5,4-c]pyridin-2-amine |
1206250-50-1 | 97% | 100mg |
$185 | 2024-07-21 | |
| eNovation Chemicals LLC | Y1218663-250MG |
6-chlorothiazolo[5,4-c]pyridin-2-amine |
1206250-50-1 | 97% | 250mg |
$290 | 2024-07-21 | |
| eNovation Chemicals LLC | Y1218663-500MG |
6-chlorothiazolo[5,4-c]pyridin-2-amine |
1206250-50-1 | 97% | 500mg |
$485 | 2024-07-21 | |
| eNovation Chemicals LLC | Y1218663-1G |
6-chlorothiazolo[5,4-c]pyridin-2-amine |
1206250-50-1 | 97% | 1g |
$730 | 2024-07-21 | |
| eNovation Chemicals LLC | Y1218663-5G |
6-chlorothiazolo[5,4-c]pyridin-2-amine |
1206250-50-1 | 97% | 5g |
$2195 | 2024-07-21 |
6-chlorothiazolo[5,4-c]pyridin-2-amine Related Literature
-
1. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
-
3. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
Additional information on 6-chlorothiazolo[5,4-c]pyridin-2-amine
Introduction to 6-chlorothiazolo[5,4-c]pyridin-2-amine (CAS No: 1206250-50-1)
6-chlorothiazolo[5,4-c]pyridin-2-amine, identified by its Chemical Abstracts Service (CAS) number 1206250-50-1, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the thiazolo[5,4-c]pyridine scaffold, a structural motif known for its broad biological activity and utility in drug development. The presence of a chlorine substituent at the 6-position and an amine group at the 2-position introduces unique reactivity and potential pharmacological properties, making it a valuable scaffold for further chemical modifications and biological evaluations.
The thiazolo[5,4-c]pyridine core is a fused bicyclic system consisting of a thiadiazole ring connected to a pyridine ring. This structural configuration is inherently stable yet versatile, allowing for diverse functionalization at various positions. The chlorothiazolo[5,4-c]pyridin-2-amine derivative specifically highlights the importance of the 2-amino group, which can participate in hydrogen bonding interactions, coordinate with metal ions, or serve as a nucleophilic site for further derivatization. These characteristics make it an attractive candidate for designing novel bioactive molecules.
In recent years, there has been growing interest in exploring the pharmacological potential of thiazolo[5,4-c]pyridine derivatives. These compounds have shown promise in various therapeutic areas, including anti-inflammatory, antimicrobial, anticancer, and antiviral applications. The 6-chlorothiazolo[5,4-c]pyridin-2-amine structure exemplifies this trend by combining the electron-withdrawing effects of the chlorine atom with the basicity of the amine group, which can modulate its interaction with biological targets.
One of the most compelling aspects of this compound is its potential as a lead molecule for drug discovery. The chlorothiazolo[5,4-c]pyridin-2-amine scaffold can be further modified to enhance its binding affinity to specific enzymes or receptors. For instance, studies have demonstrated that derivatives of this class can interact with kinases and other signaling proteins involved in cell proliferation and differentiation. Such interactions are critical in understanding disease mechanisms and developing targeted therapies.
Recent advancements in computational chemistry have enabled more efficient screening of compounds like 6-chlorothiazolo[5,4-c]pyridin-2-amine for their biological activity. Molecular docking simulations and virtual screening have identified several promising derivatives with enhanced potency and selectivity. These computational approaches complement traditional high-throughput screening methods and have significantly accelerated the drug discovery process.
The amine group at the 2-position of 6-chlorothiazolo[5,4-c]pyridin-2-amine is particularly noteworthy due to its ability to form hydrogen bonds with biological targets. This feature is exploited in designing molecules that require precise spatial orientation within active sites. For example, modifications at this position can fine-tune the compound's solubility and metabolic stability, which are crucial factors in drug development.
Furthermore, the chlorine substituent at the 6-position introduces electrophilic character to the molecule, making it susceptible to nucleophilic substitution reactions. This reactivity allows chemists to introduce additional functional groups or linkers, expanding the library of possible derivatives. Such flexibility is essential for optimizing pharmacokinetic properties and achieving desired therapeutic outcomes.
Current research efforts are focused on synthesizing analogs of 6-chlorothiazolo[5,4-c]pyridin-2-amine that exhibit improved pharmacological profiles. By systematically varying substituents on the core scaffold, researchers aim to identify compounds with higher efficacy and lower toxicity. These studies often involve interdisciplinary collaborations between synthetic chemists, biochemists, and pharmacologists to ensure comprehensive evaluation.
The integration of genomics and proteomics data has also played a pivotal role in understanding how thiazolo[5,4-c]pyridine derivatives, including 6-chlorothiazolo[5,4-c]pyridin-2-amine, interact with biological systems. High-throughput sequencing technologies have revealed novel targets and pathways that were previously unexplored. This wealth of information has guided the design of more sophisticated molecular probes and therapeutic agents.
In conclusion,6-chlorothiazolo[5,4-c]pyridin-2-amine (CAS No: 1206250-50-1) represents a structurally intriguing compound with significant potential in pharmaceutical research. Its unique combination of functional groups makes it a versatile scaffold for developing novel bioactive molecules. As research continues to uncover new applications for thiazolo[5,4-c]pyridine derivatives,this compound will undoubtedly remain at the forefront of drug discovery efforts.
1206250-50-1 (6-chlorothiazolo[5,4-c]pyridin-2-amine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)